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Compound of Interest

Compound Name: GNA002

Cat. No.: B2620272 Get Quote

Application Notes and Protocols for GNA002
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and biological

activity of GNA002, a potent and specific covalent inhibitor of Enhancer of Zeste Homolog 2

(EZH2). The included protocols offer step-by-step guidance for the preparation and use of

GNA002 in both in vitro and in vivo research settings.

Product Information
Product Name: GNA002

Molecular Formula: C₄₂H₅₅NO₈

Molecular Weight: 701.89 g/mol

CAS Number: 1385035-79-9

Appearance: Light yellow to yellow oil

Mechanism of Action: GNA002 is a highly potent and specific covalent inhibitor of EZH2, a

key oncogenic protein.[1] It specifically binds to the cysteine residue Cys668 within the

EZH2-SET domain.[1] This covalent binding triggers the degradation of EZH2 through

COOH terminus of Hsp70-interacting protein (CHIP)-mediated ubiquitination.[1][2] The

inhibition of EZH2's methyltransferase activity leads to a reduction in H3K27 trimethylation, a
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key epigenetic modification, and the reactivation of Polycomb Repressor Complex 2 (PRC2)-

silenced tumor suppressor genes.[1][2]

Solubility Data
GNA002 exhibits solubility in various organic solvents, with Dimethyl Sulfoxide (DMSO) being

the most common solvent for preparing stock solutions. For in vivo applications, co-solvent

systems are typically required.

Table 1: Solubility of GNA002 in Common Solvents

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 25 35.62

Requires sonication

for complete

dissolution. It is crucial

to use anhydrous,

newly opened DMSO

as the solvent's

hygroscopic nature

can significantly

reduce GNA002

solubility.[3]

Table 2: Formulations for In Vivo Administration

Formulation Components
Final GNA002
Concentration

Resulting Solution Type

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (1.78 mM) Clear Solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
1.25 mg/mL Suspended Solution
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Experimental Protocols
Preparation of GNA002 Stock Solution (In Vitro)
This protocol describes the preparation of a concentrated GNA002 stock solution in DMSO for

use in cell-based assays and other in vitro experiments.

Materials:

GNA002

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the GNA002 vial to room temperature before opening.

Weigh the desired amount of GNA002 in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add 142.47 µL of DMSO to 1 mg of GNA002).

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes,

or until the solution is clear.

Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.

Storage of Stock Solution:

Store aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[3]
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It is recommended to store the solutions under a nitrogen atmosphere to maintain stability.[3]

Preparation of GNA002 Working Solution for In Vivo
Administration (Clear Solution)
This protocol details the preparation of a GNA002 formulation suitable for intravenous or other

routes of administration where a clear solution is required.

Materials:

GNA002 DMSO stock solution (e.g., 12.5 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a clear stock solution of GNA002 in DMSO as described in Protocol 3.1.

To prepare 1 mL of the final working solution, sequentially add the following components,

ensuring the solution is thoroughly mixed after each addition:

100 µL of 12.5 mg/mL GNA002 in DMSO

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

Mix the final solution until it is clear and homogenous.

It is recommended to prepare this working solution fresh on the day of use.[3]
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Caption: Workflow for preparing GNA002 stock and working solutions.
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GNA002 Mechanism of Action
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Caption: GNA002 covalently binds to EZH2, leading to its degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GNA002 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2620272#gna002-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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